N-(4-fluorophenyl)-2-[4-[oxo(1-piperidinyl)methyl]-1-piperazinyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[4-(piperidine-1-carbonyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C18H25FN4O2/c19-15-4-6-16(7-5-15)20-17(24)14-21-10-12-23(13-11-21)18(25)22-8-2-1-3-9-22/h4-7H,1-3,8-14H2,(H,20,24)
• InChI Key: AKKHSCHUDQWGTF-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)N2CCN(CC2)CC(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H25FN4O2
• Molecular Weight: 348.4 g/mol

Description

N-(4-fluorophenyl)-2-[4-[oxo(1-piperidinyl)methyl]-1-piperazinyl]acetamide, commonly known as FPOP, is a chemical compound that has been extensively studied for its potential uses in scientific research. FPOP is a derivative of piperazine and is classified as a tertiary amide. This compound has a molecular weight of 382.43 g/mol and a melting point of 153-155°C.

Mechanism of Action

The mechanism of action of FPOP involves the formation of reactive oxygen species (ROS) upon exposure to light. These ROS react with amino acid residues in proteins, leading to the formation of stable adducts. The reaction with methionine residues is believed to occur via a radical-mediated mechanism, while the reaction with tryptophan residues is believed to occur via a singlet oxygen-mediated mechanism.
Biochemical and Physiological Effects:
FPOP has been shown to be a highly selective and efficient protein modification reagent. This compound can modify proteins in a site-specific manner, which allows for the analysis of protein structure and function. FPOP has been used to study the conformational changes in proteins upon ligand binding, as well as the dynamics of protein-protein interactions. FPOP has also been used to study the effects of oxidative stress on proteins and the role of protein modifications in disease.

Advantages and Limitations for Lab Experiments

One advantage of using FPOP in lab experiments is its ability to modify proteins in a site-specific manner. This allows for the analysis of protein structure and function with high resolution. Another advantage is its high selectivity and efficiency, which allows for the analysis of low-abundance proteins. However, FPOP has some limitations, such as its dependence on light for the formation of ROS and the potential for non-specific protein modifications.

Future Directions

There are several future directions for the use of FPOP in scientific research. One area of interest is the development of new methods for the analysis of protein-ligand interactions using FPOP. Another area of interest is the use of FPOP in the study of protein-protein interactions in complex biological systems. Additionally, there is potential for the use of FPOP in the study of protein modifications in disease, such as the role of oxidative stress in neurodegenerative disorders.

Scientific Research Applications

FPOP has been widely used in scientific research due to its ability to modify proteins and peptides in a site-specific manner. This compound can react with amino acid residues, such as methionine and tryptophan, to form stable adducts that can be analyzed using mass spectrometry. FPOP has been used to study protein structure and dynamics, protein-protein interactions, and protein-ligand interactions.